Cas no 951142-33-9 (7H-Pyrimido[4,5-d]azepine-7-carboxylic acid, 3,4,5,6,8,9-hexahydro-2-(methylthio)-4-oxo-, 1,1-dimethylethyl ester)

• Product Name: 7H-Pyrimido[4,5-d]azepine-7-carboxylic acid, 3,4,5,6,8,9-hexahydro-2-(methylthio)-4-oxo-, 1,1-dimethylethyl ester
• CAS No: 951142-33-9
• MF: C₁₄H₂₁N₃O₃S
• MW: 311.399842023849
• CID: 6809672
• Update Time: 2025-02-24

7H-Pyrimido[4,5-d]azepine-7-carboxylic acid, 3,4,5,6,8,9-hexahydro-2-(methylthio)-4-oxo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrimido[4,5-d]azepine-7-carboxylic acid, 3,4,5,6,8,9-hexahydro-2-(methylthio)-4-oxo-, 1,1-dimethylethyl ester
• 4-hydroxy-2-methylsulfanyl-5,6,8,9-tetrahydro-pyrimido[4,5-d]azepine-7-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H21N3O3S/c1-14(2,3)20-13(19)17-7-5-9-10(6-8-17)15-12(21-4)16-11(9)18/h5-8H2,1-4H3,(H,15,16,18)
• InChI Key： SUBHAFQBLILFDT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC2C(=O)NC(SC)=NC=2CC1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 450.1±55.0 °C(Predicted)
• pka: -0.52±0.20(Predicted)